Cas no 50964-17-5 (2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate)
50964-17-5 structure
Product Name:2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate
CAS No:50964-17-5
MF:C17H20O5S
MW:336.402704238892
MDL:MFCD30738183
CID:2950342
PubChem ID:53868765
Update Time:2025-04-21
2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 二乙二醇单苯醚对甲苯磺酸酯
- Diethylene glycol mono phenyl ether tosylate
- 2-(2-phenoxyethoxy)ethyl 4-methylbenzenesulfonate
- 2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate
- EN300-22105575
- SCHEMBL6914766
- 50964-17-5
-
- MDL: MFCD30738183
- Inchi: 1S/C17H20O5S/c1-15-7-9-17(10-8-15)23(18,19)22-14-12-20-11-13-21-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3
- InChI Key: HBPHVTAWZMCOGI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOC1C=CC=CC=1
Computed Properties
- Exact Mass: 336.10314491Da
- Monoisotopic Mass: 336.10314491Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 70.2
2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22105575-1g |
2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate |
50964-17-5 | 1g |
$414.0 | 2023-09-16 | ||
| Enamine | EN300-22105575-5g |
2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate |
50964-17-5 | 5g |
$1199.0 | 2023-09-16 | ||
| Enamine | EN300-22105575-10g |
2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate |
50964-17-5 | 10g |
$1778.0 | 2023-09-16 | ||
| Enamine | EN300-22105575-0.05g |
2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate |
50964-17-5 | 0.05g |
$348.0 | 2023-09-16 | ||
| Enamine | EN300-22105575-0.1g |
2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate |
50964-17-5 | 0.1g |
$364.0 | 2023-09-16 | ||
| Enamine | EN300-22105575-0.25g |
2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate |
50964-17-5 | 0.25g |
$381.0 | 2023-09-16 | ||
| Enamine | EN300-22105575-0.5g |
2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate |
50964-17-5 | 0.5g |
$397.0 | 2023-09-16 | ||
| Enamine | EN300-22105575-1.0g |
2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate |
50964-17-5 | 1g |
$385.0 | 2023-05-31 | ||
| Enamine | EN300-22105575-2.5g |
2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate |
50964-17-5 | 2.5g |
$810.0 | 2023-09-16 | ||
| Enamine | EN300-22105575-5.0g |
2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate |
50964-17-5 | 5g |
$1115.0 | 2023-05-31 |
2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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